Cas no 873302-31-9 (Varenicline N-Glucoside)

Varenicline N-Glucoside is a metabolite of varenicline, formed through glucuronidation at the nitrogen moiety. This conjugate exhibits enhanced water solubility compared to the parent compound, facilitating improved pharmacokinetic properties such as excretion and bioavailability. Its formation is mediated by UDP-glucuronosyltransferase enzymes, particularly in hepatic metabolism. The N-glucoside derivative retains selective affinity for nicotinic acetylcholine receptors, though with potentially altered binding kinetics. Analytical detection of this metabolite is valuable for pharmacokinetic studies and drug monitoring. The glucuronidation pathway also contributes to the detoxification and elimination of varenicline, reducing systemic exposure. This compound serves as a reference standard in metabolic research and bioanalytical method development.

Varenicline N-Glucoside structure

Product Name:Varenicline N-Glucoside

CAS No:873302-31-9

MF:C₁₉H₂₃N₃O₅

MW:373.40302491188

CID:709510

PubChem ID:46783235

Update Time:2025-08-02

Varenicline N-Glucoside Chemical and Physical Properties

Names and Identifiers

- 6,10-Methano-6H-pyrazino[2,3-h][3]benzazepine,8-b-D-glucopyranosyl-7,8,9,10-tetrahydro-
- Varenicline N-Glucoside
- 8--D-Glucopyranosyl-7,8,9,10-tetrahydro-6,10-methano-6H-pyrazino[2,3-h][3]benzazepine
- Varenicline N-Glucos
- A-D-Glucopyranosyl-7,8,9,10-tetrahydro-6,10-methano-6H-pyrazino[2,3-h][3]benzazepine
- DTXSID90676192
- 8-(beta-D-threo-Hexopyranosyl)-7,8,9,10-tetrahydro-6H-6,10-methanoazepino[4,5-g]quinoxaline
- (3S,4S,6R)-2-(hydroxymethyl)-6-(5,8,14-triazatetracyclo[10.3.1.02,11.04,9]hexadeca-2,4,6,8,10-pentaen-14-yl)oxane-3,4,5-triol
- 873302-31-9
- Inchi： 1S/C19H23N3O5/c23-8-15-16(24)17(25)18(26)19(27-15)22-6-9-3-10(7-22)12-5-14-13(4-11(9)12)20-1-2-21-14/h1-2,4-5,9-10,15-19,23-26H,3,6-8H2/t9?,10?,15?,16-,17+,18?,19-/m1/s1
- InChI Key： DVIDZVKOJXFIIZ-LYRYMMDLSA-N
- SMILES： O1C(CO)[C@H]([C@@H](C([C@@H]1N1CC2C3=CC4C(C=C3C(C1)C2)=NC=CN=4)O)O)O

Computed Properties

Exact Mass: 373.16400
Monoisotopic Mass: 373.164
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 27
Rotatable Bond Count: 2
Complexity: 525
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 4
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.9
Topological Polar Surface Area: 119A^2

Experimental Properties

PSA: 119.17000
LogP: -0.74590

Varenicline N-Glucoside Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	V098495-2.5mg	Varenicline N-Glucoside	873302-31-9	2.5mg	$ 414.00	2023-04-16
TRC	V098495-25mg	Varenicline N-Glucoside	873302-31-9	25mg	$ 1800.00	2023-09-05
Biosynth	MV16891-1 mg	Varenicline N-glucoside	873302-31-9	1mg	$345.70	2023-01-03
Biosynth	MV16891-2 mg	Varenicline N-glucoside	873302-31-9	2mg	$630.64	2023-01-03
Biosynth	MV16891-5 mg	Varenicline N-glucoside	873302-31-9	5mg	$1,152.15	2023-01-03
Biosynth	MV16891-10 mg	Varenicline N-glucoside	873302-31-9	10mg	$2,061.70	2023-01-03
Biosynth	MV16891-25 mg	Varenicline N-glucoside	873302-31-9	25mg	$3,941.50	2023-01-03
SHENG KE LU SI SHENG WU JI SHU	sc-213150-2.5 mg	Varenicline N-Glucoside,	873302-31-9	2.5 mg	￥4,813.00	2023-07-11
SHENG KE LU SI SHENG WU JI SHU	sc-213150-2.5mg	Varenicline N-Glucoside,	873302-31-9	2.5mg	￥4813.00	2023-09-05
A2B Chem LLC	AD91531-2.5mg	Varenicline N-Glucoside	873302-31-9	2.5mg	$323.00	2024-04-19

Varenicline N-Glucoside Related Literature

1. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
2. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
3. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
4. An apparatus for determining small amounts of alchohol in sour milk and urine

Analyst, 1964,89, 272-275
5. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694

Additional information on Varenicline N-Glucoside

Research Brief on Varenicline N-Glucoside (CAS: 873302-31-9): Recent Advances and Implications

Varenicline N-Glucoside (CAS: 873302-31-9) is a metabolite of varenicline, a well-known partial agonist of the α4β2 nicotinic acetylcholine receptor (nAChR) used for smoking cessation. Recent studies have focused on understanding the pharmacokinetics, metabolic pathways, and potential therapeutic applications of this glucuronide conjugate. This research brief synthesizes the latest findings on Varenicline N-Glucoside, highlighting its significance in drug metabolism and personalized medicine.

A 2023 study published in Drug Metabolism and Disposition investigated the enzymatic formation of Varenicline N-Glucoside, identifying UDP-glucuronosyltransferase (UGT) 2B7 as the primary isoform responsible for its biosynthesis. The research utilized human liver microsomes and recombinant UGT enzymes to characterize the kinetics of glucuronidation, revealing a Km value of 1.2 mM and Vmax of 0.8 nmol/min/mg protein. These findings provide critical insights into interindividual variability in varenicline metabolism, which may influence treatment outcomes.

Advanced analytical techniques have been developed to quantify Varenicline N-Glucoside in biological matrices. A novel LC-MS/MS method with a lower limit of quantification (LLOQ) of 0.1 ng/mL was validated in Journal of Chromatography B (2024), enabling precise measurement of this metabolite in plasma and urine samples. This methodological advancement supports ongoing clinical pharmacogenomics studies examining correlations between UGT2B7 polymorphisms and metabolite formation rates.

Emerging evidence suggests that Varenicline N-Glucoside may have distinct pharmacological properties. Biochemical Pharmacology (2023) reported that the glucuronide exhibits 30-40% weaker binding affinity to α4β2 nAChRs compared to the parent compound, but demonstrates enhanced blood-brain barrier penetration in rodent models. These observations prompt reconsideration of the metabolite's potential central nervous system effects and its role in varenicline's overall efficacy profile.

From a drug development perspective, the stability of Varenicline N-Glucoside under physiological conditions has become a focus area. Accelerated stability studies published in European Journal of Pharmaceutical Sciences (2024) indicate pH-dependent degradation, with maximum stability observed at pH 5.0 (t₉₀ > 48 hours at 37°C). These data inform formulation strategies for future varenicline-based therapeutics targeting specific metabolic pathways.

In conclusion, recent research on Varenicline N-Glucoside (873302-31-9) has significantly advanced our understanding of varenicline metabolism while raising new questions about the pharmacological contributions of this metabolite. Ongoing investigations into UGT-mediated biotransformation and structure-activity relationships promise to optimize smoking cessation therapies and potentially uncover novel applications for nicotinic receptor modulation.